Cas no 1189661-83-3 (2-chloro-N-{2-4-(4-methoxybenzenesulfonyl)piperazin-1-ylethyl}benzamide hydrochloride)

• Product Name: 2-chloro-N-{2-4-(4-methoxybenzenesulfonyl)piperazin-1-ylethyl}benzamide hydrochloride
• CAS No: 1189661-83-3
• MF: C₂₀H₂₅Cl₂N₃O₄S
• MW: 474.401201963425
• CID: 6171217
• PubChem ID: 18571754
• Update Time: 2025-06-29

2-chloro-N-{2-4-(4-methoxybenzenesulfonyl)piperazin-1-ylethyl}benzamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-{2-4-(4-methoxybenzenesulfonyl)piperazin-1-ylethyl}benzamide hydrochloride
• 2-CHLORO-N-{2-[4-(4-METHOXYBENZENESULFONYL)PIPERAZIN-1-YL]ETHYL}BENZAMIDE HYDROCHLORIDE
• 1189661-83-3
• F2279-0210
• AKOS026681651
• 2-chloro-N-[2-[4-(4-methoxyphenyl)sulfonylpiperazin-1-yl]ethyl]benzamide;hydrochloride
• 2-chloro-N-(2-(4-((4-methoxyphenyl)sulfonyl)piperazin-1-yl)ethyl)benzamide hydrochloride

• Inchi： 1S/C20H24ClN3O4S.ClH/c1-28-16-6-8-17(9-7-16)29(26,27)24-14-12-23(13-15-24)11-10-22-20(25)18-4-2-3-5-19(18)21;/h2-9H,10-15H2,1H3,(H,22,25);1H
• InChI Key： AVAAZIHTADNSHY-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(NCCN1CCN(CC1)S(C1C=CC(=CC=1)OC)(=O)=O)=O.Cl

Computed Properties

• Exact Mass: 473.0942828g/mol
• Monoisotopic Mass: 473.0942828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 626
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87.3Ų

Additional information on 2-chloro-N-{2-4-(4-methoxybenzenesulfonyl)piperazin-1-ylethyl}benzamide hydrochloride

Comprehensive Overview of 2-chloro-N-{2-4-(4-methoxybenzenesulfonyl)piperazin-1-ylethyl}benzamide hydrochloride (CAS No. 1189661-83-3)

The compound 2-chloro-N-{2-4-(4-methoxybenzenesulfonyl)piperazin-1-ylethyl}benzamide hydrochloride (CAS No. 1189661-83-3) is a specialized chemical entity with significant relevance in pharmaceutical and biochemical research. This molecule, characterized by its piperazine and benzenesulfonyl moieties, has garnered attention due to its potential applications in drug discovery and development. Researchers are particularly interested in its structure-activity relationship (SAR), which is crucial for optimizing therapeutic efficacy.

In recent years, the demand for sulfonamide derivatives like this compound has surged, driven by their versatility in targeting various biological pathways. The presence of a methoxy group and a chlorobenzamide segment enhances its binding affinity to specific receptors, making it a candidate for studies related to central nervous system (CNS) disorders and inflammatory conditions. These attributes align with current trends in precision medicine and personalized therapeutics, which prioritize molecules with high selectivity and minimal side effects.

From a synthetic chemistry perspective, CAS No. 1189661-83-3 exemplifies the growing interest in heterocyclic compounds and their role in modern pharmacology. Its piperazine ring is a common scaffold in drugs targeting G-protein-coupled receptors (GPCRs), a hotspot for drug development. Additionally, the hydrochloride salt form improves solubility, a critical factor for bioavailability—a topic frequently searched by professionals in pharmacokinetics and formulation science.

The compound’s potential extends to computational chemistry and molecular docking studies, where researchers leverage AI-driven drug design tools to predict interactions with biological targets. This aligns with the increasing use of machine learning in cheminformatics, a trend reflected in numerous academic and industry publications. Questions like “How does 2-chloro-N-{2-4-(4-methoxybenzenesulfonyl)piperazin-1-ylethyl}benzamide hydrochloride interact with serotonin receptors?” are commonly explored in online forums and databases.

Quality control and analytical characterization of this compound are also critical. Techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) are employed to ensure purity and structural integrity. These methods are frequently searched by QC/QA professionals, underscoring the compound’s importance in good manufacturing practices (GMP) compliance.

In summary, 2-chloro-N-{2-4-(4-methoxybenzenesulfonyl)piperazin-1-ylethyl}benzamide hydrochloride (CAS No. 1189661-83-3) represents a convergence of medicinal chemistry, drug delivery, and computational biology. Its multifaceted applications and alignment with cutting-edge research trends make it a compound of enduring interest to scientists and industry stakeholders alike.